Cas no 124655-09-0 ((4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester)

• Product name: (4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• CAS No: 124655-09-0
• MF: C₁₃H₂₄O₅
• MW: 260.326664924622
• MDL: MFCD08063915
• CID: 63730
• PubChem ID: 253661506

(4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• T-butyl-(3R,5S)-6-hydroxy 3,5-O-isopropylidene 3,5-dihydroxyhexanoate
• Rosuvastatin calcium intermediate C-2
• (4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• tert-Butyl (4R,6S)-6-(Hydroxymethyl)-2,2-dimethyl-1,3-dioxane-4-acetate
• (4R-Cis)-6-Hydroxymethyl-2,2-Dimethyl-1,3-Dioxane-4-Acetic Acid 1,1-Dimethylethyl Ester
• (4R-CIS)-6-HYDROXYMETHYL-2,2-DIMETHYL-1,3-DIOXANE-4-ACETI ACID,1,1-DIMETHYLETHYL ESTER
• D-erythro-Hexonic acid, 2,4-dideoxy-3,5-O-(1-methylethylidene)-, 1,1-dimethylethyl ester
• Rosuvastatin C-5
• Rosuvastatin Calcium C-5
• tert-Butyl (3R,5S)-6-hydroxy-3,5-O-isopropylidene-3,5-dihydroxyhexanoate
• (4R,6S)-6-(Hydroxymethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester
• ROSVASTATIN INTERMEDIATES
• tert-Butyl 2-[(4R,6S)-6-(Hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• 2-[(4R,6S)-6-(Hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetic Acid tert-Butyl Ester
• ((4R,6S)-6-Hydroxymethyl-2,2-dimethyl-[1,3]dioxan-4-yl)acetic acid tert-butyl ester
• (6S-Hydroxymethyl-2,2-dimethyl-[1,3]dioxan-4R-yl)acetic acid tert-butyl ester
• (4R-Cis)-6-Hydroxyme
• Rosuvastatin side-chains
• rosuvastatin intermediatesC-5
• T-BUTYL-(3R,5S)-6-HYDROXY-3,5-O-ISOPROPYLIDENE
• TERT-BUTYL[(4R,6R)-6-HYDROXYMETHYL-1,3-DIOXAN-4-YL]ACETATE
• TERT-BUTYL (3R,5S)-6-HYDROXY 3,5-O-ISOPROPYLIDENE-3,5-DIHYDROXYHEXANOATE
• ((4R,6S)-6-Formyl-2,2-dimethyl-[1,3]dioxan-4-yl)aceticacid tert-butyl ester
• Pitavastatin Impurity 63
• NS00077756
• C13H24O5
• tert-butyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• O12099
• (4R-cis)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxane-4-acetic acid, 1,1-dimethylethyl ester
• tert-Butyl(3R,5S)-6-hydroxy-3,5-O-isopropylidene-3,5-dihydroxyhexanoate
• tert-Butyl 2,4-dideoxy-3,5-O-(1-methylethylidene)-D-erythro-hexonate
• SCHEMBL247199
• tert-Butyl-2-[(4R,6S)-6-hydroxymethyl-2,2-dimethyl-[1,3]dioxan-4-yl]acetate
• MFCD08063915
• CS-W019118
• 611205-80-2
• DTXSID50431244
• A805270
• T-butyl-(3R,5S)-6-hydroxy3,5-O-isopropylidene3,5-dihydroxyhexanoate
• tert-butyl [(4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxane-4-yl]acetate
• AKOS015841510
• AC-1298
• EC 432-960-5
• B4214
• 2-[(4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetic tert-butyl ester
• AMY4155
• Q-102784
• (4R-cis)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic acid-1,1-dimethyethyl ester
• CFRUAOXMCVQMFP-ZJUUUORDSA-N
• (4R-cis)-1,1-dimethylethyl 6-hydroxymethyl-2,2-dimethyl-1,3- dioxane-4-acetate
• ((4R,6S)-6-hydroxymethyl-2,2-dimethyl-[1,3]dioxan-4-yl)-acetic acid t-butyl ester
• tert-Butyl (3R,5S)-6-hydroxy-3,5-o-iso-propylidene-3,5-dihydroxyhexanoate
• (4R cis)-1,1-dimethylethyl 6-hydroxymethyl-2,2-dimethyl -1,3-dioxane-4-acetate
• (4R-cis)-1,1-dimethylethyl 6-hydroxymethyl-2,2 dimethyl-1,3- dioxane-4-acetate
• D-Erythro-hexanoic acid 2,4-dideoxy-3,5-O-(1-methylethylidene)-1,1-dimethylethylester
• (4R-cis)-6-(Hydroxymethyl)-2,2-dimethyl-1,3-dioxane-4-acetic acid, 1,1dimethylethyl ester
• (4r-cis)-1,1-dimethylethyl 6-hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• AKOS015904380
• AS-15032
• (4R-cis)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid, 1,1-Dimethylethyl Ester
• 124655-09-0
• A11434

• MDL： MFCD08063915
• Inchi： 1S/C13H24O5/c1-12(2,3)18-11(15)7-9-6-10(8-14)17-13(4,5)16-9/h9-10,14H,6-8H2,1-5H3/t9-,10+/m1/s1
• InChI Key： CFRUAOXMCVQMFP-ZJUUUORDSA-N
• SMILES： CC(C)(C)OC(=O)C[C@H]1C[C@@H](CO)OC(C)(C)O1

Computed Properties

• Exact Mass: 260.162374g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 260.162374g/mol
• Monoisotopic Mass: 260.162374g/mol
• Topological Polar Surface Area: 65Ų
• Heavy Atom Count: 18
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.030
• Melting Point: No data available
• Boiling Point: 331 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.4500-1.4540
• PSA: 64.99000
• LogP: 1.62070

(4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：0-10°C

(4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (4R,6S)-6-Hydroxymethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester

Compound CAS No 124655-09-0: (4R,6S)-6-Hydroxymethyl-2,2-Dimethyl-1,3-Dioxane-4-Acetic Acid 1,1-Dimethylethyl Ester

The compound with CAS No 124655-09-0, named (4R,6S)-6-Hydroxymethyl-2,2-Dimethyl-1,3-Dioxane-4-Acetic Acid 1,1-Dimethylethyl Ester, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable asset in the synthesis of complex molecules and drug development.

The (4R,6S) configuration indicates the specific spatial arrangement of the substituents on the dioxane ring system. This stereochemistry is crucial for the compound's biological activity and selectivity in reactions. The presence of a hydroxymethyl group at position 6 and an acetic acid moiety at position 4 further enhances its versatility in chemical transformations.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules. For instance, researchers have utilized its ester functionality to facilitate controlled release mechanisms in drug delivery systems. The dioxane ring system provides stability and rigidity to the structure, which is essential for maintaining the integrity of the molecule during reactions.

In terms of synthesis, this compound is typically derived from a multi-step process involving selective protection and deprotection strategies. The use of tert-butyl ester groups has been shown to improve yields and simplify purification steps. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its structure and purity.

From an environmental perspective, the compound's biodegradability has been a topic of interest in green chemistry research. Studies indicate that under specific conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it a promising candidate for sustainable chemical processes.

In conclusion, (4R,6S)-6-Hydroxymethyl-2,2-Dimethyl-1,3-Dioxane-4-Acetic Acid 1,1-Dimethylethyl Ester continues to be a focal point in both academic and industrial research due to its unique properties and potential applications.